![molecular formula C25H21ClN4O3S B306662 N-{2-[2-(3-chlorobenzylidene)hydrazino]-2-oxoethyl}-4-methyl-N-(8-quinolinyl)benzenesulfonamide](/img/structure/B306662.png)
N-{2-[2-(3-chlorobenzylidene)hydrazino]-2-oxoethyl}-4-methyl-N-(8-quinolinyl)benzenesulfonamide
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Overview
Description
N-[(3-chlorophenyl)methylideneamino]-2-[(4-methylphenyl)sulfonyl-(8-quinolinyl)amino]acetamide is a sulfonamide.
Scientific Research Applications
Crystal Structures and Molecular Interactions
- The crystal structures of various isomers of N-{2-[2-(3-chlorobenzylidene)hydrazino]-2-oxoethyl}-4-methyl-N-(8-quinolinyl)benzenesulfonamide have been studied, revealing their unique molecular interactions and conformations. These studies are crucial for understanding the physical and chemical properties of the compound, which can impact its potential applications in various scientific fields (Purandara, Foro, & Gowda, 2021).
Anticancer and Antimicrobial Applications
- Some derivatives of this compound have been synthesized and evaluated for their anticancer and antimicrobial activities. Studies have shown that these derivatives can inhibit the growth of certain cancer cell lines and exhibit antimicrobial properties, suggesting potential use in cancer treatment and infection control (Bułakowska et al., 2020); (Hassan, 2013).
Enzyme Inhibition
- The compound has been found to have inhibitory effects on certain enzymes, which could be leveraged in the development of new drugs or therapeutic agents. This highlights its potential in pharmaceutical research and drug development (Gul et al., 2016).
Structural Analysis for Drug Design
- Detailed structural analysis, including crystallography and Hirshfeld surface analysis, provides insights into the compound's molecular interactions. This information is essential for drug design and the development of new therapeutic agents (Purandara, Foro, & Gowda, 2018).
Role in Tuberculosis Treatment
- Studies have explored the use of derivatives of this compound in the treatment of tuberculosis, demonstrating its potential role in addressing this significant global health challenge (Anand, 2018).
properties
Molecular Formula |
C25H21ClN4O3S |
---|---|
Molecular Weight |
493 g/mol |
IUPAC Name |
N-[(E)-(3-chlorophenyl)methylideneamino]-2-[(4-methylphenyl)sulfonyl-quinolin-8-ylamino]acetamide |
InChI |
InChI=1S/C25H21ClN4O3S/c1-18-10-12-22(13-11-18)34(32,33)30(23-9-3-6-20-7-4-14-27-25(20)23)17-24(31)29-28-16-19-5-2-8-21(26)15-19/h2-16H,17H2,1H3,(H,29,31)/b28-16+ |
InChI Key |
MCZIUYZVJFBHFL-LQKURTRISA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C/C2=CC(=CC=C2)Cl)C3=CC=CC4=C3N=CC=C4 |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC(=CC=C2)Cl)C3=CC=CC4=C3N=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=CC2=CC(=CC=C2)Cl)C3=CC=CC4=C3N=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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